Cas no 1803759-66-1 (Methyl 4-cyano-3-hydroxypyridine-2-acetate)

• Product Name: Methyl 4-cyano-3-hydroxypyridine-2-acetate
• CAS No: 1803759-66-1
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4903739
• Update Time: 2025-11-06

Methyl 4-cyano-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-hydroxypyridine-2-acetate

• Inchi： 1S/C9H8N2O3/c1-14-8(12)4-7-9(13)6(5-10)2-3-11-7/h2-3,13H,4H2,1H3
• InChI Key： OHRRDIYECOSKIJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(=C(C#N)C=CN=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.6
• Topological Polar Surface Area: 83.2

Additional information on Methyl 4-cyano-3-hydroxypyridine-2-acetate

Comprehensive Overview of Methyl 4-cyano-3-hydroxypyridine-2-acetate (CAS No. 1803759-66-1)

Methyl 4-cyano-3-hydroxypyridine-2-acetate (CAS No. 1803759-66-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a cyano group, hydroxyl group, and ester moiety, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for Methyl 4-cyano-3-hydroxypyridine-2-acetate has surged due to its potential role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its ability to modulate enzymatic activity, which aligns with the growing focus on targeted therapies and precision medicine. The compound's CAS No. 1803759-66-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

One of the key advantages of Methyl 4-cyano-3-hydroxypyridine-2-acetate is its compatibility with modern green chemistry principles. As sustainability becomes a priority in chemical synthesis, this compound's efficient synthesis routes and minimal environmental impact have made it a topic of interest. Discussions around eco-friendly synthesis and waste reduction often highlight its potential as a model for sustainable intermediate production.

The compound's cyano and hydroxyl functional groups also make it a candidate for covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These materials are widely studied for applications in gas storage, catalysis, and sensing technologies. With the rise of nanotechnology and smart materials, Methyl 4-cyano-3-hydroxypyridine-2-acetate is increasingly mentioned in patents and research papers exploring advanced material design.

From a commercial perspective, suppliers of Methyl 4-cyano-3-hydroxypyridine-2-acetate emphasize its high purity and stability, which are critical for large-scale production. The compound's CAS No. 1803759-66-1 is often associated with quality assurance protocols, ensuring compliance with Good Manufacturing Practices (GMP). This focus on quality aligns with the pharmaceutical industry's stringent requirements for intermediates and active pharmaceutical ingredients (APIs).

In summary, Methyl 4-cyano-3-hydroxypyridine-2-acetate (CAS No. 1803759-66-1) represents a convergence of innovation in drug development, sustainable chemistry, and material science. Its multifaceted applications and growing prominence in research underscore its importance as a high-value chemical intermediate. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.